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For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl 6-chlorohexanoate (CAS No. 71130-19-3) is a halogenated fatty acid ester that holds
significance as a versatile building block in organic synthesis. Its bifunctional nature,
possessing both an ester and a terminal alkyl chloride, makes it a valuable intermediate for the
introduction of a six-carbon chain with reactive handles at both ends. This technical guide
provides a comprehensive overview of its commercial availability, physicochemical properties,
synthesis, and potential applications, with a particular focus on its relevance to drug discovery
and development. While direct experimental data for this specific compound is limited in
publicly available literature, this guide consolidates available information and provides context
based on analogous compounds.

Commercial Availability

Butyl 6-chlorohexanoate is available from various chemical suppliers. The primary
information for sourcing is provided in the table below. Researchers are advised to inquire
directly with the suppliers for current pricing and availability.

Supplier Product Number CAS Number Purity

Alfa Chemistry ACM71130193 71130-19-3 96%[1]
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Physicochemical and Spectroscopic Data

Detailed experimental physicochemical and spectroscopic data for Butyl 6-chlorohexanoate

are not extensively reported. The following tables summarize available data from chemical

databases and predicted values. For comparison, experimental data for the closely related,

non-chlorinated analog, butyl hexanoate, is also provided where available.

husical and Chemical :

Property

Butyl 6-chlorohexanoate
(Predicted/Inferred)

Butyl hexanoate
(Experimental)

Molecular Formula

C10H19CIO2[1]

C10H2002[2]

Molecular Weight

206.71 g/mol [1]

172.26 g/mol [2]

Boiling Point Not available 208.0 °C at 760 mmHg[2]
Melting Point Not available -68.4 °C[2]

Density Not available 0.8623 g/cm?3[2]
Refractive Index Not available 1.414-1.417[2]

XlogP 3.0[3] 3.3[2]

Spectroscopic Data (Predicted and Analogous)

While experimental spectra for Butyl 6-chlorohexanoate are not readily available, predicted

mass spectral data can be found. The table below also includes experimental mass spectral

data for the non-chlorinated analog, butyl hexanoate, for reference.

Spectroscopy

Butyl 6-chlorohexanoate
(Predicted)

Butyl hexanoate
(Experimental GC-MS)

Mass Spectrometry (m/z)

[M+H]+: 207.11464, [M+Na]+:
229.09658[3]

56.0 (99.99), 117.0 (72.29),
99.0 (70.21), 43.0 (50.86),
41.0 (39.84)[2]

Key IR Absorptions (Inferred)

C=0 (ester): ~1735 cm™1, C-
Cl: ~650-750 cm~1

C=0 (ester): ~1735cmt
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Synthesis

A detailed, peer-reviewed synthesis protocol specifically for Butyl 6-chlorohexanoate is not
readily found in the literature. However, a standard and reliable method for its preparation
would be the Fischer esterification of 6-chlorohexanoic acid with n-butanol in the presence of
an acid catalyst.

Experimental Protocol: Fischer Esterification

Materials:

e 6-Chlorohexanoic acid

e n-Butanol

o Concentrated sulfuric acid (catalyst)

o Toluene (for azeotropic removal of water)

o Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Organic solvents for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:

« To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
6-chlorohexanoic acid (1.0 eq), n-butanol (3.0-5.0 eq), and a catalytic amount of
concentrated sulfuric acid (e.g., 1-2 mol%).

» Add toluene to the flask to facilitate the azeotropic removal of water.

e Heat the reaction mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap.
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o Monitor the reaction progress by thin-layer chromatography (TLC) or by observing the
cessation of water collection.

e Once the reaction is complete, cool the mixture to room temperature.

o Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution
until effervescence ceases.

o Transfer the mixture to a separatory funnel and extract the agueous layer with an organic
solvent (e.g., diethyl ether).

o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

o The crude Butyl 6-chlorohexanoate can be purified by vacuum distillation to yield the final
product.

Applications in Drug Development

While direct applications of Butyl 6-chlorohexanoate in marketed drugs are not explicitly
documented, its structural motifs are present in key pharmaceutical intermediates. Notably,
related tert-butyl esters are critical precursors in the synthesis of widely used statin drugs like
rosuvastatin and atorvastatin, which are HMG-CoA reductase inhibitors used to lower
cholesterol.[4][5] The butyl ester can serve a similar role as a lipophilic building block in the
synthesis of novel pharmaceutical agents.

The logical workflow below illustrates how Butyl 6-chlorohexanoate could be utilized as a
starting material in the synthesis of a hypothetical drug candidate, highlighting its role as a
versatile intermediate.

Intermediate
e

Functionalized Butyl Hexanoate Derivative Modification Fur[her‘Synlk‘leuc.Trans.formauorfs Final Product Drug Candidate
(e.g., ester hydrolysis, amide coupling)

Bt G S D eaction Nucleophilic Substitution
vy (e.g., with an amine, thiol, or cyanide)

Click to download full resolution via product page
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Caption: Synthetic pathway from Butyl 6-chlorohexanoate.

Safety and Handling

A specific Safety Data Sheet (SDS) for Butyl 6-chlorohexanoate is not widely available.
However, based on the safety profiles of similar compounds like butyl esters and alkyl
chlorides, the following precautions should be taken:

o General Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid inhalation
of vapors and contact with skin and eyes. Wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat.[6][7][8]

o Fire Safety: The compound is expected to be combustible. Keep away from open flames,
sparks, and other sources of ignition. Use appropriate fire extinguishing media such as
carbon dioxide, dry chemical powder, or alcohol-resistant foam.[6][7][8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

» Disposal: Dispose of in accordance with local, state, and federal regulations for chemical
waste.

This technical guide provides a summary of the available information on Butyl 6-
chlorohexanoate. For any specific research or development application, it is crucial to consult
the direct supplier for the most accurate and up-to-date product specifications and safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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